Cas no 923257-06-1 (N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
• CAS No: 923257-06-1
• MF: C₁₈H₁₅BrFN₅OS
• MW: 448.312004327774
• CID: 6098924
• PubChem ID: 18569961
• Update Time: 2025-07-17

N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
• Acetamide, N-(4-bromophenyl)-2-[[7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c]-1,2,4-triazol-3-yl]thio]-
• N-(4-bromophenyl)-2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• 923257-06-1
• F2238-0163
• AKOS004971079
• N-(4-bromophenyl)-2-{[7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamide
• N-(4-bromophenyl)-2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• Inchi： 1S/C18H15BrFN5OS/c19-12-1-5-14(6-2-12)21-16(26)11-27-18-23-22-17-24(9-10-25(17)18)15-7-3-13(20)4-8-15/h1-8H,9-11H2,(H,21,26)
• InChI Key： OJTLHYQSYPXIEN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1=NN=C2N(C3=CC=C(F)C=C3)CCN21

Computed Properties

• Exact Mass: 447.01647g/mol
• Monoisotopic Mass: 447.01647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• pka: 12.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide

Professional Introduction to N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide (CAS No. 923257-06-1)

N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 923257-06-1, belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense interest among scientists and researchers.

The structural complexity of N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide is characterized by its imidazotriazole core, which is a well-known pharmacophore in medicinal chemistry. This core structure is fused with bromophenyl and fluorophenyl substituents, which are known to enhance the biological activity and selectivity of the compound. The presence of a sulfanyl group further contributes to its unique chemical properties and potential therapeutic applications.

In recent years, there has been a growing interest in imidazotriazole derivatives due to their diverse biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide makes it a promising candidate for further investigation in these areas.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The bromophenyl and fluorophenyl groups are critical for the compound's biological activity and must be introduced at specific positions within the molecule. The sulfanyl group is also essential for its interaction with biological targets and must be incorporated with high fidelity.

Recent studies have highlighted the importance of imidazotriazole derivatives in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain imidazotriazole derivatives exhibit potent inhibitory activity against various enzymes involved in cancer progression. N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide shares structural similarities with these compounds and may exhibit similar biological activities.

The fluorine atom in the fluorophenyl group is particularly significant as it can influence the electronic properties of the molecule and enhance its binding affinity to biological targets. This feature makes N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide a valuable tool for studying the mechanisms of various diseases and developing new therapeutic strategies.

In addition to its potential therapeutic applications, N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide may also serve as a lead compound for the development of new drugs. Its unique structure and biological activity make it an attractive candidate for further optimization through structure-based drug design approaches.

The sulfanyl group in this compound is another key feature that contributes to its potential biological activity. Sulfanyl groups are known to participate in various chemical reactions and can interact with biological targets in multiple ways. This versatility makes N-(4-bromophenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2，